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Compound of Interest

Compound Name: trans-2-Undecen-1-ol

CAS No.: 37617-03-1

Cat. No.: B1580871

Get Quote

Senior Application Scientist Guide

Executive Safety Summary
Immediate Action Required:trans-2-Undecen-1-ol poses a significant threat to aquatic

environments (GHS H400/H410).[1][2] Under no circumstances should this compound be

discharged into municipal sewage systems or sinks.[1][2]

While often handled in small quantities for pheromone research or fragrance synthesis, its

lipophilic nature and stability require strict adherence to Organic Solvent (Non-Halogenated)

waste streams.[1][2]

Physicochemical Profile & Disposal Logic
To manage waste effectively, you must understand the "Why" behind the protocol.[1][2] The

disposal method is dictated by three factors: Combustibility, Water Insolubility, and Aquatic

Toxicity.[1][2]
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Property Value Operational Implication

CAS Number 3796-98-7
Unique identifier for waste

labeling.[1][2]

Boiling Point ~246–247 °C

Non-Volatile: Do not attempt to

dispose of via evaporation in a

fume hood.[1][2]

Flash Point ~110 °C (230 °F)

Combustible (Not Flammable

Class 3): High energy content

makes it ideal for incineration,

but it requires active heat to

sustain combustion.[1][2]

Water Solubility Insoluble (Immiscible)

Zero Drain Disposal: It will

float/coat pipes and persist in

water treatment plants, leading

to environmental release.[1][2]

Reactivity Alkene (C=C), Alcohol (-OH)

Segregation: Keep away from

strong oxidizers (e.g.,

concentrated nitric acid,

permanganates) to prevent

exothermic reactions in waste

drums.[1][2]

Step-by-Step Disposal Protocol
Phase A: Segregation & Characterization
The Golden Rule: Segregate based on chemical compatibility, not just physical state.[1][2]

Identify the Stream: Classify as Non-Halogenated Organic Solvent Waste.[1][2]

Reasoning: Halogenated waste (containing F, Cl, Br, I) requires higher temperature

incineration to prevent dioxin formation.[1][2] trans-2-Undecen-1-ol (C11H22O) contains

only Carbon, Hydrogen, and Oxygen, making it suitable for standard fuel-blending

incineration.[1][2]
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Check Mixtures: If the trans-2-Undecen-1-ol is dissolved in a solvent (e.g., Hexane, DCM):

If in Hexane/Ethanol: Dispose as Non-Halogenated.[1][2]

If in DCM/Chloroform: Dispose as Halogenated.[1][2] The halogenated solvent dictates the

stream.[1][2]

Phase B: Container Selection & Transfer[1][2]
Select Container: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).[1][2]

Avoid: Low-density plastics if mixed with aggressive solvents.[1][2]

Transfer:

Pour liquid waste through a funnel into the designated carboy.[1][2]

Triple Rinse: Rinse the original reagent bottle 3 times with a small volume of ethanol or

acetone.[1][2] Add these rinses to the same waste container.

Defacing: Mark out the original label on the empty bottle and dispose of the bottle as

"Glass Waste" or "Recyclable Glass" (depending on facility rules for triple-rinsed

containers).[1][2]

Phase C: Labeling
Compliance Requirement: Incomplete labeling is the #1 cause of waste refusal.[1][2]

Chemical Name: Write "trans-2-Undecen-1-ol" (Do not use abbreviations or trade names).

Hazard Checkboxes: Mark "Irritant" and "Environmental Hazard" (Dead fish/Tree symbol).[1]

[2]

Composition: If a mixture, list percentages (e.g., "95% Ethanol, 5% trans-2-Undecen-1-ol").

Emergency Spill Management (Self-Validating System)
A self-validating system means the equipment to fix the problem is present before the problem

occurs.[1][2]
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Pre-requisite: Ensure a "Universal Spill Kit" (inert absorbents) is within 5 meters of the usage

area.[1][2]

Protocol:

Isolate: Evacuate the immediate area. Ensure no ignition sources are present (despite high

flash point, standard protocol applies).

Contain: Do not let the spill reach floor drains.[1][2] Use absorbent socks/booms to circle the

spill.[1][2]

Absorb: Cover the liquid with Vermiculite, Sand, or Clay-based absorbents.[1][2]

Why: Do not use paper towels for large spills; they increase surface area and flammability.

[1][2] Inert absorbents suppress vapor and encapsulate the chemical.[1][2]

Collect: Scoop the saturated absorbent into a heavy-duty plastic bag or a wide-mouth jar.

Label as "Debris contaminated with trans-2-Undecen-1-ol."[1][2]

Clean: Wash the surface with a detergent solution (soap and water) to emulsify any

remaining oily residue.[1][2]

Decision Workflow (Visualization)
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Waste: trans-2-Undecen-1-ol

Is it a Mixture?

Pure Compound

No

Mixture/Solution

Yes

Stream: Non-Halogenated
Organic Waste

Contains Halogens?
(DCM, Chloroform, etc.)

No

Stream: Halogenated
Organic Waste

Yes

Drain Disposal

NEVER

Final Disposal:
High Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating trans-2-Undecen-1-ol waste streams. Note that drain

disposal is strictly prohibited due to aquatic toxicity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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